N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)-6-(trifluoromethyl)nicotinamide

• IUPAC Name: N-[2-(2-cyclopropylimidazol-1-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C15H15F3N4O/c16-15(17,18)12-4-3-11(9-21-12)14(23)20-6-8-22-7-5-19-13(22)10-1-2-10/h3-5,7,9-10H,1-2,6,8H2,(H,20,23)
• InChI Key: XZODQFAMVXVSDX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC=CN2CCNC(=O)C3=CN=C(C=C3)C(F)(F)F
• Molecular Formula: C15H15F3N4O
• Molecular Weight: 324.30 g/mol

Description

“2-(2-cyclopropyl-1H-imidazol-1-yl)ethan-1-amine” is a chemical compound with the molecular formula C8H13N3. It has a molecular weight of 151.21.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as melting point, boiling point, and density, are not specified in the sources I found.

Scientific Research Applications

Nicotinamide in Clinical Care

Nicotinamide, a derivative of vitamin B3, plays a crucial role in cellular energy metabolism affecting physiology, oxidative stress, and various cellular pathways. It acts as a cytoprotectant in conditions such as immune dysfunction, diabetes, and aging-related diseases by modulating pathways involving sirtuins, Akt, and PARP, offering potential for diverse disease treatments (Maiese et al., 2009).

Nicotinamides and Imidazoles in Biochemistry

Imidacloprid, an insecticide, acts on the insect nicotinic acetylcholine receptor. Studies have shown high-affinity specific binding in insect models, revealing its potential for targeted pest control while minimizing mammalian toxicity (Liu & Casida, 1993). Similarly, structural modifications of nicotinamides, as seen in compounds like 2-nicotinamido-1,3,4-thiadiazole, exhibit antimicrobial and anti-inflammatory activities, underscoring the therapeutic versatility of nicotinamide derivatives (Burnett et al., 2015).

Chemical Synthesis and Catalysis

N-Heterocyclic carbenes (NHC), including imidazol-2-ylidenes, have been identified as efficient catalysts in transesterification and acylation reactions, highlighting the importance of imidazole derivatives in organic synthesis and potential pharmaceutical applications (Grasa et al., 2003).

Plant Metabolism of Nicotinamide

Research into the metabolic fate of nicotinamide in plants has shown its conversion into nicotinic acid and further synthesis into compounds like trigonelline and nicotinic acid glucoside. This pathway illustrates the biological significance of nicotinamide in plant physiology and potential agricultural applications (Matsui et al., 2007).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the sources I found. As with any chemical, it should be handled with appropriate safety measures.